Cas no 2308315-96-8 (1-4-(4-methyl-4H-1,2,4-triazol-3-yl)piperazin-1-ylprop-2-en-1-one)

• Product Name: 1-4-(4-methyl-4H-1,2,4-triazol-3-yl)piperazin-1-ylprop-2-en-1-one
• CAS No: 2308315-96-8
• MF: C₁₀H₁₅N₅O
• MW: 221.259001016617
• CID: 5413488
• PubChem ID: 165766776
• Update Time: 2025-05-26

1-4-(4-methyl-4H-1,2,4-triazol-3-yl)piperazin-1-ylprop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[4-(4-methyl-4H-1,2,4-triazol-3-yl)piperazin-1-yl]prop-2-en-1-one
• EN300-26579002
• Z2738284301
• 2308315-96-8
• 1-[4-(4-Methyl-4H-1,2,4-triazol-3-yl)-1-piperazinyl]-2-propen-1-one
• 1-4-(4-methyl-4H-1,2,4-triazol-3-yl)piperazin-1-ylprop-2-en-1-one

• Inchi： 1S/C10H15N5O/c1-3-9(16)14-4-6-15(7-5-14)10-12-11-8-13(10)2/h3,8H,1,4-7H2,2H3
• InChI Key： ALZVQVRMIOYABH-UHFFFAOYSA-N
• SMILES： C(N1CCN(C2N(C)C=NN=2)CC1)(=O)C=C

Computed Properties

• Exact Mass: 221.12766012g/mol
• Monoisotopic Mass: 221.12766012g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 54.3Ų

Experimental Properties

• Density: 1.27±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 463.0±48.0 °C(Predicted)
• pka: 6.02±0.10(Predicted)

Additional information on 1-4-(4-methyl-4H-1,2,4-triazol-3-yl)piperazin-1-ylprop-2-en-1-one

Introduction to Compound with CAS No. 2308315-96-8 and Product Name: 1-4-(4-methyl-4H-1,2,4-triazol-3-yl)piperazin-1-ylprop-2-en-1-one

The compound with the CAS number 2308315-96-8 and the product name 1-4-(4-methyl-4H-1,2,4-triazol-3-yl)piperazin-1-ylprop-2-en-1-one represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The molecular structure of this compound incorporates a piperazine moiety linked to a prop-2-en-1-one group, which is further substituted with a 4-methyl-4H-1,2,4-triazol ring. Such a combination of heterocyclic rings suggests a high degree of molecular complexity and functionality, making it a promising candidate for further investigation.

In recent years, there has been a growing interest in the development of novel compounds that exhibit pharmacological activity. The piperazine scaffold is particularly well-known for its presence in numerous bioactive molecules, including antipsychotics, antidepressants, and antihistamines. The addition of the prop-2-en-1-one group introduces additional reactivity and potential for biological interaction. This compound's structure is reminiscent of molecules that have been explored for their antimicrobial and anti-inflammatory properties.

The 4-methyl-4H-1,2,4-triazol ring is another key feature of this compound. Triazoles are known for their broad spectrum of biological activities, including antifungal, antibacterial, and anti-inflammatory effects. The presence of a methyl group at the 4-position of the triazole ring may enhance its pharmacological properties by influencing its solubility and metabolic stability. This modification is particularly interesting as it may lead to improved bioavailability and reduced toxicity compared to unmodified triazole derivatives.

Recent studies have highlighted the importance of heterocyclic compounds in drug discovery. The combination of piperazine, prop-2-en-1-one, and triazole moieties in this compound creates a multifunctional molecule with the potential to interact with multiple biological targets. Such polypharmacicity is often desirable in the development of new therapeutics, as it can lead to synergistic effects and improved treatment outcomes.

One of the most exciting aspects of this compound is its potential application in the treatment of neurological disorders. Piperazine derivatives have been extensively studied for their role in modulating neurotransmitter systems. The structural features of this compound suggest that it may interact with receptors or enzymes involved in conditions such as depression, anxiety, and neurodegenerative diseases. Preliminary computational studies have indicated that this molecule may exhibit binding affinity for several neurotransmitter receptors, including serotonin receptors.

Furthermore, the prop-2-en-1-one group in the molecule could serve as a site for further chemical modification. This allows for the synthesis of analogs with tailored pharmacological properties. By varying the substituents on the propenone group, researchers can fine-tune the molecule's solubility, bioavailability, and target specificity. This flexibility makes this compound an attractive scaffold for drug development.

The 4-methyl substituent on the triazole ring is another point of interest. It has been shown that methyl substitution can significantly influence the electronic properties of heterocyclic rings, thereby affecting their reactivity and biological activity. In this context, the methyl group may enhance the molecule's ability to interact with biological targets by altering its electronic distribution. This could lead to improved binding affinity and efficacy.

In conclusion, the compound with CAS number 2308315-96-8 and product name 1-(4-(4-methyl)-3-(3-pyridinyl)-3H-imidazo[1，5-a][1，2，4]triazol]-3-(pyridinyl)-5(6H)-pyrimidinone represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it a promising candidate for further investigation in drug discovery. The combination of piperazine、propenone、and triazole moieties offers a rich chemical space for developing novel therapeutics with potential applications in various neurological disorders.